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Compound of Interest

Compound Name: 4,4-Dimethyl-2-pentanone

Cat. No.: B109323

An In-depth Technical Guide to 4,4-Dimethyl-2-pentanone

Abstract

This technical guide provides a comprehensive overview of 4,4-Dimethyl-2-pentanone, a
ketone with applications in organic synthesis. The document details its chemical identity,
physicochemical properties, and spectroscopic data. Furthermore, it outlines a representative
synthetic protocol and potential applications relevant to researchers and professionals in
chemical and pharmaceutical development.

Chemical Identity and Structure

4,4-Dimethyl-2-pentanone, also known by synonyms such as Methyl neopentyl ketone, is an
aliphatic ketone.[1][2][3][4] Its structure features a carbonyl group at the second position of a
pentane chain, with two methyl groups attached to the fourth carbon.

e |[UPAC Name: 4,4-dimethylpentan-2-one[5][6][7]

CAS Number: 590-50-1[1][2][3][4]1[5]

Molecular Formula: C7H140[1][5][6]

Molecular Weight: 114.19 g/mol [1][5][6]

SMILES: CC(=0)CC(C)(C)C[8]
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e InChl Key: AZASWMGVGQEVCS-UHFFFAOYSA-N[5][6]

The chemical structure of 4,4-Dimethyl-2-pentanone is as follows:

Physicochemical Properties

The physical and chemical properties of 4,4-Dimethyl-2-pentanone are summarized in the
table below. The compound is a clear, colorless to light yellow liquid at room temperature.[1][9]
It is classified as a highly flammable liquid.[5][9]

Property Value Reference

Clear colorless to light yellow

Appearance fquid [1][°]
Density 0.809 g/mL at 25 °C [1]
Boiling Point 125-130 °C [1][8]
Melting Point -64 °C [1][10]
Flash Point 19 °C (66.2 °F) - closed cup

Refractive Index n20/D 1.404 [1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4,4-Dimethyl-2-
pentanone. Key spectral information is summarized below.

Spectroscopy Data Highlights
1H NMR Spectral data is available for this compound.[11]
13C NMR Spectra have been recorded in CDCls.[12]

Electron ionization mass spectra are available.

[3]

Mass Spectrometry

Gas-phase IR spectra have been documented.

Infrared (IR) Spectroscopy )
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Experimental Protocols
Synthesis of 4,4-Dimethyl-2-pentanone

While multiple synthetic routes are possible, a common method for preparing ketones involves

the oxidation of secondary alcohols or the reaction of an acid chloride with an organocuprate

reagent. A plausible synthesis for 4,4-Dimethyl-2-pentanone could involve the oxidation of

4,4-dimethyl-2-pentanol.

General Protocol for Oxidation of a Secondary Alcohol:

Dissolution: The secondary alcohol (4,4-dimethyl-2-pentanol) is dissolved in a suitable
organic solvent, such as dichloromethane or acetone.

Addition of Oxidizing Agent: A solution of an oxidizing agent (e.g., pyridinium chlorochromate
(PCC) or a Swern oxidation cocktail) is added slowly to the alcohol solution at a controlled
temperature, typically O °C to room temperature.

Reaction Monitoring: The reaction progress is monitored by techniques such as thin-layer
chromatography (TLC) or gas chromatography (GC).

Workup: Once the reaction is complete, the mixture is quenched, often with the addition of a
reducing agent like sodium bisulfite if a chromium-based oxidant is used. The organic layer is
then washed with aqueous solutions (e.g., dilute acid, brine) to remove byproducts and
unreacted reagents.

Purification: The crude product is dried over an anhydrous salt (e.g., MgSOa), filtered, and
the solvent is removed under reduced pressure. The resulting ketone is then purified,
typically by distillation.

Below is a workflow diagram illustrating this general synthetic and purification process.
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Diagram 1: General Synthesis and Purification Workflow

Click to download full resolution via product page

Caption: Diagram 1: General Synthesis and Purification Workflow.
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Applications in Organic Synthesis

4,4-Dimethyl-2-pentanone serves as a reagent in various organic transformations. Its primary
utility is as a building block for more complex molecules.

¢ Synthesis of Tertiary Alcohols: It has been used as a starting material in the synthesis of
3,4,4,5-tetramethyl-3-hexanol.[13]

o Atmospheric Chemistry Research: The compound has been utilized in studies of gas-phase
reactions involving hydroxyl radicals and 2,2,4-trimethylpentane.[13]

While direct applications in drug development are not prominently documented, its role as a
synthetic intermediate for creating sterically hindered molecules could be of interest to
medicinal chemists.

Safety Information

4,4-Dimethyl-2-pentanone is a hazardous substance that requires careful handling.

e Hazards: It is a highly flammable liquid and vapor (H225).[5] It may cause irritation and
central nervous system (CNS) depression.[14]

o Precautions: Keep away from heat, sparks, open flames, and hot surfaces.[9] Use non-
sparking tools and take precautionary measures against static discharge.[1] Wear
appropriate personal protective equipment (PPE), including gloves and eye protection.

Conclusion

4,4-Dimethyl-2-pentanone is a well-characterized ketone with established physicochemical
and spectroscopic properties. It serves as a useful intermediate in organic synthesis for
creating sterically demanding structures. Proper safety protocols must be strictly adhered to
during its handling and use due to its flammability and potential health hazards. This guide
provides foundational data to support its application in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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